(Methylpyridazine piperidine propyloxyphenyl)ethylacetate

• CAS No.: 124436-97-1
• Product Name: (Methylpyridazine piperidine propyloxyphenyl)ethylacetate
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol
• IUPAC Name: ethyl 4-[3-[1-(6-methylpyridazin-3-yl)piperidin-4-yl]propoxy]benzoate
• Standard InChI: InChI=1S/C22H29N3O3/c1-3-27-22(26)19-7-9-20(10-8-19)28-16-4-5-18-12-14-25(15-13-18)21-11-6-17(2)23-24-21/h6-11,18H,3-5,12-16H2,1-2H3
• Standard InChIKey: UEIUDEUUVLYRFV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)OCCCC2CCN(CC2)C3=NN=C(C=C3)C
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCCCC2CCN(CC2)C3=NN=C(C=C3)C
• Appearance: Solid powder
• Description: R 78206 is a pyridazinamine derivative that inhibits the formation of poliovirus eclipse particles.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ethyl 4-(3-(1-(6-methyl-3-pyridazinyl)-4-piperidinyl)propoxy)benzoate; R 78206; R-78206
• Reference: 1: Rombaut B, Andries K, Boeyé A. A comparison of WIN 51711 and R 78206 as stabilizers of poliovirus virions and procapsids. J Gen Virol. 1991 Sep;72 ( Pt 9):2153-7. PubMed PMID: 1716654.; 2: Ofori-Anyinam O, Vrijsen R, Kronenberger P, Boeyé A. Effect of a capsid-stabilizing pyridazinamine, R 78206, on the eclipse and intracellular location of poliovirus. J Virol. 1993 Apr;67(4):2367-9. PubMed PMID: 8383247; PubMed Central PMCID: PMC240400.; 3: Ofori-Anyinam O, Vrijsen R, Kronenberger P, Boeyé A. Poliovirus infection without accumulation of eclipse particles. Antiviral Res. 1995 Jan;26(1):27-35. PubMed PMID: 7741519.; 4: Rombaut B, Andries K, Boeyé A. Stabilisation of poliovirus with pirodavir. Dev Biol Stand. 1996;87:173-80. PubMed PMID: 8854015.; 5: Ofori-Anyinam O, Vrijsen R, Kronenberger P, Boeyé A. Heat stabilized, infectious poliovirus. Vaccine. 1995 Aug;13(11):983-6. PubMed PMID: 8525692.
• PubChem Compound: 130188
• Last Modified: Nov 11 2021